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Compound of Interest

Compound Name: ITX 4520

Cat. No.: B13439009 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Ensuring safety and

compliance in the disposal of specialized chemical reagents is paramount. This guide provides

essential safety and logistical information for the proper disposal of ITX 4520, a novel and

potent hepatitis C virus (HCV) entry inhibitor.

While a specific Safety Data Sheet (SDS) for ITX 4520 (CAS No. 1392116-37-8) was not

publicly available at the time of this writing, this guide utilizes data from the closely related

compound, 2-Isopropylthioxanthone (ITX), to provide comprehensive procedural guidance.[1]

[2] It is imperative to obtain and follow the specific SDS provided by the manufacturer for ITX
4520 before handling or disposal.

Immediate Safety and Hazard Information
ITX 4520 is a specialized chemical for research use and should be handled with care.[3][4]

Based on data for the related compound 2-Isopropylthioxanthone, researchers should be

aware of the following potential hazards:

Human Health: May be harmful if swallowed.[1] It is suspected of damaging fertility or the

unborn child.[2]

Environmental Hazards: Very toxic to aquatic life with long-lasting effects. Avoid release to

the environment.[2]
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Physical Hazards: Combustible solid, though it propagates flame with difficulty.[1] Avoid

generating dust, as dust clouds may form explosive mixtures with air.[1]

Personal Protective Equipment (PPE)
When handling ITX 4520, appropriate personal protective equipment is essential.

Protection Type Specification Source

Eye/Face Protection
Chemical splash goggles with

indirect or no ventilation.
[5][6]

Skin Protection
Chemical resistant gloves,

such as nitrile.
[5][6]

Respiratory Protection

Organic vapor air-purifying

respirator if vapors are a

nuisance or if concentrations

are above the PEL or TLV.

[5][6]

Body Protection
Wear protective clothing to

prevent skin exposure.
[1]

Step-by-Step Disposal Protocol
Disposal of ITX 4520 must be carried out in accordance with all applicable federal, state, and

local regulations. Do not release into waterways or sewers.[5]

Waste Identification and Segregation:

Designate a specific, clearly labeled waste container for ITX 4520 and any materials

contaminated with it (e.g., gloves, wipes, pipette tips).

The container must be compatible with the chemical, in good condition, and have a secure

lid.

Containerization of Waste:
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For solid waste, carefully place it in the designated container, avoiding the generation of

dust.

For solutions, use a sealed, leak-proof container. Do not mix with other incompatible waste

streams.

Spill Management:

In the event of a small spill, clean with an inert absorbent material and place it in a sealed

container for disposal.[5]

For larger spills, dike the area to prevent further spread.[5]

Evacuate unnecessary personnel and ensure adequate ventilation.[5]

All clean-up personnel must wear appropriate PPE.[5]

Storage of Chemical Waste:

Store the waste container in a designated, well-ventilated, and secure area, away from

heat and ignition sources.

Ensure the storage area is compliant with all institutional and regulatory requirements.

Arranging for Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to schedule

a pickup for the chemical waste.

Provide the EHS department with a completed hazardous waste label, including the

chemical name, CAS number, and any known hazards.

Dispose of contents and container to an approved waste disposal plant.[2]

Experimental Workflow for Disposal
The following diagram illustrates the general workflow for the proper disposal of a chemical

reagent like ITX 4520 in a laboratory setting.
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Caption: A flowchart outlining the key steps for the safe disposal of ITX 4520 from the lab

bench to the final disposal facility.

Physical and Chemical Properties
The following table summarizes the known physical and chemical properties of the related

compound, 2-Isopropylthioxanthone. This data is provided as a reference and may not be

identical to ITX 4520.

Property Value Source

Appearance Light yellow solid [1]

Molecular Formula C16H14OS [1]

Molecular Weight 254.35 g/mol [1]

Melting Point 76 °C [1]

Boiling Point 398.9 ± 32.0 °C (Predicted) [1]

Solubility Not soluble in water. [5]

Flash Point 210 °C [1]

By adhering to these procedures and consulting the official Safety Data Sheet, researchers can

ensure the safe and compliant disposal of ITX 4520, protecting both themselves and the

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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